Cas no 851132-60-0 (2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

2-{1-(4-Methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a synthetic organic compound featuring a unique molecular structure combining imidazole and oxazole moieties linked via a sulfanylacetamide bridge. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its heterocyclic framework, which is known to confer bioactivity. The presence of methoxyphenyl and methyl-oxazolyl groups enhances its stability and solubility, facilitating further derivatization. Its well-defined structure allows for precise modifications, making it valuable in the development of novel therapeutic agents or crop protection chemicals. The compound's purity and consistent synthesis ensure reliability for research applications.
2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide structure
851132-60-0 structure
Product Name:2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
CAS No:851132-60-0
MF:C16H16N4O3S
MW:344.388241767883
CID:6496882
Update Time:2025-06-12

2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
    • 2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
    • Acetamide, 2-[[1-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-(5-methyl-3-isoxazolyl)-
    • Inchi: 1S/C16H16N4O3S/c1-11-9-14(19-23-11)18-15(21)10-24-16-17-7-8-20(16)12-3-5-13(22-2)6-4-12/h3-9H,10H2,1-2H3,(H,18,19,21)
    • InChI Key: CCBAWZBFNHJFRM-UHFFFAOYSA-N
    • SMILES: C(NC1C=C(C)ON=1)(=O)CSC1N(C2=CC=C(OC)C=C2)C=CN=1

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • pka: 11.63±0.70(Predicted)

2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Pricemore >>

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Additional information on 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Introduction to Compound with CAS No. 851132-60-0 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 851132-60-0 is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. The chemical entity, formally known as 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide, represents a pinnacle of molecular design aimed at targeting complex biological pathways. This compound, characterized by its intricate heterocyclic framework, has been extensively studied for its potential therapeutic applications.

The structural motif of this compound encompasses several key pharmacophoric elements that are critical for its biological activity. The presence of a 4-methoxyphenyl group contributes to its lipophilicity and interacts favorably with specific binding sites on target proteins. Additionally, the 1H-imidazol-2-ylsulfanyl moiety introduces a sulfur atom, which is known to enhance binding affinity through various interactions, including hydrogen bonding and hydrophobic effects. The acetamide group at the N-terminal provides a polar interaction surface, further modulating the compound's solubility and bioavailability.

The central core of the molecule, the 5-methyl-1,2-oxazol-3-yl group, is another crucial pharmacophore that has been implicated in numerous pharmacological activities. Oxazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and antiviral properties. The methyl substitution on the oxazole ring enhances its metabolic stability and bioavailability, making it an attractive scaffold for drug development. Together, these structural features contribute to the compound's multifaceted biological profile.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that can modulate complex diseases by targeting multiple pathways simultaneously. The compound with CAS No. 851132-60-0 fits perfectly into this paradigm due to its ability to interact with multiple biological targets. Preliminary studies have indicated that this molecule exhibits significant activity against various enzymes and receptors involved in cancer progression, inflammation, and neurodegeneration.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include the formation of the imidazole-sulfanyl linkage, followed by the introduction of the oxazole moiety via condensation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

The pharmacological evaluation of this compound has revealed promising results in both in vitro and in vivo models. Studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as kinases and phosphodiesterases. Additionally, it has shown potential in modulating inflammatory pathways by inhibiting cytokine production and reducing oxidative stress. These findings underscore the compound's therapeutic potential and justify further investigation into its clinical applications.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for drug development. Its unique structure provides a rich scaffold for structure-based drug design (SBDD), allowing medicinal chemists to optimize its activity through rational molecular modifications. Computational modeling techniques have been employed to understand the binding interactions between this compound and its target proteins at an atomic level. These insights have guided the design of analogs with enhanced potency and selectivity.

The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic effects and potential side effects. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties before moving into human clinical trials.

The significance of this compound extends beyond its immediate therapeutic applications. It represents a testament to the power of modern medicinal chemistry in designing molecules that can address complex diseases effectively. The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians in developing novel therapeutics.

In conclusion, Compound with CAS No 851132-60-0 is a remarkable example of how sophisticated molecular design can lead to innovative drug candidates. Its unique structural features make it a promising candidate for treating various diseases, particularly those involving aberrant enzymatic activity or receptor signaling. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.

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